Cas no 2225172-38-1 (4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid)

• Product Name: 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid
• CAS No: 2225172-38-1
• MF: C₉H₁₄BN₃O₂
• MW: 207.04
• CID: 5143145
• PubChem ID: 133554835
• Update Time: 2025-08-03

4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid
• 2225172-38-1
• (4-Methyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)boronic acid

• Inchi： 1S/C9H14BN3O2/c1-7-8(10(14)15)6-11-9(12-7)13-4-2-3-5-13/h6,14-15H,2-5H2,1H3
• InChI Key： LVLNZJWPDNQWCO-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 207.1179069g/mol
• Monoisotopic Mass: 207.1179069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid

Research Brief on 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid (CAS: 2225172-38-1) in Chemical Biology and Drug Discovery

4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid (CAS: 2225172-38-1) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound, characterized by its pyrrolidinopyrimidine scaffold and boronic acid functionality, serves as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent in its own right. Recent studies have explored its role in targeted protein degradation, enzyme inhibition, and as a building block for novel drug candidates.

The boronic acid moiety in 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid is particularly noteworthy for its ability to form reversible covalent bonds with nucleophilic residues in enzymes, such as serine proteases. This property has been exploited in the design of protease inhibitors, with potential applications in treating diseases like cancer, inflammation, and infectious diseases. Recent research has demonstrated its efficacy in inhibiting specific proteases involved in tumor progression, highlighting its promise as a lead compound for anticancer therapies.

In addition to its inhibitory properties, 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid has been utilized in the development of PROTACs (Proteolysis Targeting Chimeras). These bifunctional molecules leverage the boronic acid group to bind to target proteins, facilitating their ubiquitination and subsequent degradation by the proteasome. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a PROTAC targeting the BET family of proteins, showcasing its potential in epigenetic therapy.

The synthesis and optimization of 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid have also been a focus of recent research. Advances in catalytic borylation reactions have improved the efficiency of its production, enabling larger-scale applications. Furthermore, structural-activity relationship (SAR) studies have identified key modifications to the pyrrolidinopyrimidine core that enhance both its binding affinity and pharmacokinetic properties, paving the way for its use in clinical settings.

Looking ahead, the versatility of 4-Methyl-2-pyrrolidinopyrimidine-5-boronic acid positions it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its applications in new therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, where its unique mechanism of action could offer novel treatment options. As the field continues to evolve, this compound is likely to remain at the forefront of innovative drug development strategies.